3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
41078-70-0
VCID:
VC0018865
InChI:
InChI=1S/C11H11ClN2O/c1-8-9(5-6-12)11(15)14-7-3-2-4-10(14)13-8/h2-4,7H,5-6H2,1H3
SMILES:
CC1=C(C(=O)N2C=CC=CC2=N1)CCCl
Molecular Formula:
C11H11ClN2O
Molecular Weight:
222.67 g/mol
3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
CAS No.: 41078-70-0
Reference Standards
VCID: VC0018865
Molecular Formula: C11H11ClN2O
Molecular Weight: 222.67 g/mol
![3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one - 41078-70-0](/images/no_structure.jpg)
| CAS No. | 41078-70-0 |
|---|---|
| Product Name | 3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
| Molecular Formula | C11H11ClN2O |
| Molecular Weight | 222.67 g/mol |
| IUPAC Name | 3-(2-chloroethyl)-2-methylpyrido[1,2-a]pyrimidin-4-one |
| Standard InChI | InChI=1S/C11H11ClN2O/c1-8-9(5-6-12)11(15)14-7-3-2-4-10(14)13-8/h2-4,7H,5-6H2,1H3 |
| Standard InChIKey | LFTGLYCNMGGMKL-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N2C=CC=CC2=N1)CCCl |
| Canonical SMILES | CC1=C(C(=O)N2C=CC=CC2=N1)CCCl |
| Synonyms | 3-(2-Chloroethyl)-2-methylpyrido[1,2-a]pyrimidin-4-one; 3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one; |
| PubChem Compound | 817866 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume